(1R,9S,12S,13R,14R,17R,18Z,21R,23S,24R,25S,27R)-1,14-Dihydroxy-12-[(E)-1-[(1R,3R,4R)-4-hydroxy-3-methoxycyclohexyl]prop-1-en-2-yl]-23,25-dimethoxy-13,19,21,27-tetramethyl-17-prop-2-enyl-11,28-dioxa-4-azatricyclo[22.3.1.04,9]octacos-18-ene-2,3,10,16-tetrone

• CAS No.: 104987-11-3
• Product Name: (1R,9S,12S,13R,14R,17R,18Z,21R,23S,24R,25S,27R)-1,14-Dihydroxy-12-[(E)-1-[(1R,3R,4R)-4-hydroxy-3-methoxycyclohexyl]prop-1-en-2-yl]-23,25-dimethoxy-13,19,21,27-tetramethyl-17-prop-2-enyl-11,28-dioxa-4-azatricyclo[22.3.1.04,9]octacos-18-ene-2,3,10,16-tetrone
• Molecular Formula: C₄₄H₆₉NO₁₂
• Molecular Weight: 804 g/mol
• IUPAC Name: (1R,9S,12S,13R,14S,17R,21S,23S,24R,25S,27R)-1,14-dihydroxy-12-[(E)-1-[(1R,3R,4R)-4-hydroxy-3-methoxycyclohexyl]prop-1-en-2-yl]-23,25-dimethoxy-13,19,21,27-tetramethyl-17-prop-2-enyl-11,28-dioxa-4-azatricyclo[22.3.1.04,9]octacos-18-ene-2,3,10,16-tetrone
• Standard InChI: InChI=1S/C44H69NO12/c1-10-13-31-19-25(2)18-26(3)20-37(54-8)40-38(55-9)22-28(5)44(52,57-40)41(49)42(50)45-17-12-11-14-32(45)43(51)56-39(29(6)34(47)24-35(31)48)27(4)21-30-15-16-33(46)36(23-30)53-7/h10,19,21,26,28-34,36-40,46-47,52H,1,11-18,20,22-24H2,2-9H3/b25-19?,27-21+/t26-,28+,29+,30-,31+,32-,33+,34-,36+,37-,38-,39+,40+,44+/m0/s1
• Standard InChIKey: QJJXYPPXXYFBGM-LFZNUXCKSA-N
• Isomeric SMILES: C[C@H]1C[C@@H]([C@@H]2[C@H](C[C@H]([C@@](O2)(C(=O)C(=O)N3CCCC[C@H]3C(=O)O[C@@H]([C@@H]([C@@H](CC(=O)[C@@H](/C=C(\C1)/C)CC=C)O)C)/C(=C/[C@@H]4CC[C@H]([C@@H](C4)OC)O)/C)O)C)OC)OC
• SMILES: CC1CC(C2C(CC(C(O2)(C(=O)C(=O)N3CCCCC3C(=O)OC(C(C(CC(=O)C(C=C(C1)C)CC=C)O)C)C(=CC4CCC(C(C4)OC)O)C)O)C)OC)OC
• Canonical SMILES: CC1CC(C2C(CC(C(O2)(C(=O)C(=O)N3CCCCC3C(=O)OC(C(C(CC(=O)C(C=C(C1)C)CC=C)O)C)C(=CC4CCC(C(C4)OC)O)C)O)C)OC)OC
• Appearance: White powder
• Melting Point: 126 °C
• Physical Description: Solid
• Description: Anhydrous from of tacrolimus, a macrolide isolated from Streptomyces tsukubaensis. Tacrolimus binds to the FKBP-12 protein and forms a complex with calcium-dependent proteins, thereby inhibiting calcineurin phosphatase activity and resulting in decreased cytokine production. This agent exhibits potent immunosuppressive activity in vivo and prevents the activation of T-lymphocytes in response to antigenic or mitogenic stimulation. Tacrolimus possesses similar immunosuppressive properties to cyclosporine, but is more potent.; Tacrolimus (also FK-506 or Fujimycin) is an immunosuppressive drug whose main use is after organ transplant to reduce the activity of the patient's immune system and so the risk of organ rejection. It is also used in a topical preparation in the treatment of severe atopic dermatitis, severe refractory uveitis after bone marrow transplants, and the skin condition vitiligo. It was discovered in 1984 from the fermentation broth of a Japanese soil sample that contained the bacteria Streptomyces tsukubaensis. Tacrolimus is chemically known as a macrolide. It reduces peptidyl-prolyl isomerase activity by binding to the immunophilin FKBP-12 (FK506 binding protein) creating a new complex. This FKBP12-FK506 complex inhibits calcineurin which inhibits T-lymphocyte signal transduction and IL-2 transcription.; Tacrolimus (anhydrous) is a macrolide lactam containing a 23-membered lactone ring, originally isolated from the fermentation broth of a Japanese soil sample that contained the bacteria Streptomyces tsukubaensis. It has a role as an immunosuppressive agent and a bacterial metabolite.
• Related CAS: 109581-93-3 (Hydrate)
• Shelf Life: Stable under recommended storage conditions. /FK-506 monohydrate/
• Solubility: In water, 1.824X10-2 mg/L at 25 °C (est); 4.02e-03 g/L
• Synonyms: Anhydrous Tacrolimus; Anhydrous, Tacrolimus; FK 506; FK-506; FK506; FR 900506; FR-900506; FR900506; Prograf; Prograft; Tacrolimus; Tacrolimus Anhydrous; Tacrolimus, Anhydrous
• Vapor Pressure: 8.37X10-32 mm Hg at 25 °C (est)
• Reference: 1: Jusko WJ, Kobayashi M. Therapeutic monitoring of tacrolimus (FK 506). Ther; Drug Monit. 1993 Aug;15(4):349. PubMed PMID: 7694395.; ; ; 2: Piekoszewski W, Chow FS, Jusko WJ. Disposition of tacrolimus (FK 506) in; rabbits. Role of red blood cell binding in hepatic clearance. Drug Metab Dispos. ; 1993 Jul-Aug;21(4):690-8. PubMed PMID: 7690698.; ; ; 3: Piekoszewski W, Jusko WJ. Plasma protein binding of tacrolimus in humans. J; Pharm Sci. 1993 Mar;82(3):340-1. PubMed PMID: 7680714.; ; ; 4: Jegasothy BV, Ackerman CD, Todo S, Fung JJ, Abu-Elmagd K, Starzl TE.; Tacrolimus (FK 506)--a new therapeutic agent for severe recalcitrant psoriasis.; Arch Dermatol. 1992 Jun;128(6):781-5. PubMed PMID: 1376102; PubMed Central PMCID:; PMC3208344.; ; ; 5: Min DI, Brown T, Hwang GC. Visual compatibility of tacrolimus with commonly; used drugs during simulated Y-site injection. Am J Hosp Pharm. 1992; Dec;49(12):2964-6. PubMed PMID: 1282779.
• PubChem Compound: 23581796
• Last Modified: Dec 03 2021